Cas no 106619-06-1 (2-(2,3-dihydro-1h-inden-5-yl)oxirane)

• Product Name: 2-(2,3-dihydro-1h-inden-5-yl)oxirane
• CAS No: 106619-06-1
• MF: C₁₁H₁₂O
• MW: 160.212383270264
• MDL: MFCD16301021
• CID: 1177821
• PubChem ID: 20135378
• Update Time: 2025-05-24

2-(2,3-dihydro-1h-inden-5-yl)oxirane Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dihydro-1h-inden-5-yl)oxirane
• 106619-06-1
• DTXSID70602833
• EN300-1999613
• SCHEMBL10695089

• MDL： MFCD16301021
• Inchi： 1S/C11H12O/c1-2-8-4-5-10(11-7-12-11)6-9(8)3-1/h4-6,11H,1-3,7H2
• InChI Key： WENHVAQVKYHFHW-UHFFFAOYSA-N
• SMILES： O1CC1C1C=CC2CCCC=2C=1

Computed Properties

• Exact Mass: 160.08886
• Monoisotopic Mass: 160.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 2-(2,3-dihydro-1h-inden-5-yl)oxirane

Introduction to 2-(2,3-dihydro-1H-inden-5-yl)oxirane (CAS No. 106619-06-1)

2-(2,3-dihydro-1H-inden-5-yl)oxirane, identified by the chemical compound code CAS No. 106619-06-1, is a significant molecular entity that has garnered considerable attention in the field of pharmaceutical chemistry and bioorganic synthesis. This oxirane derivative, characterized by its fused indene ring system and epoxide functionality, presents a unique structural motif that is highly relevant to modern drug discovery and molecular design. The compound’s architecture not only underscores its potential as a synthetic intermediate but also highlights its utility in developing novel therapeutic agents.

The structure of 2-(2,3-dihydro-1H-inden-5-yl)oxirane features a bicyclic framework composed of a benzene ring fused with a cyclopentane ring, which is further functionalized with an epoxide group at the 5-position. This specific arrangement imparts distinct electronic and steric properties to the molecule, making it a versatile scaffold for medicinal chemists. The presence of the epoxide group (oxirane ring) introduces reactivity that can be exploited in various synthetic transformations, including nucleophilic ring opening reactions, which are pivotal in constructing more complex molecular architectures.

In recent years, there has been growing interest in oxirane-containing compounds due to their broad spectrum of biological activities. These compounds have been explored for their potential applications in anticancer, anti-inflammatory, and antimicrobial therapies. The indene moiety in 2-(2,3-dihydro-1H-inden-5-yl)oxirane contributes to the molecule’s lipophilicity and metabolic stability, which are critical factors in drug design. Such characteristics enhance the compound’s bioavailability and pharmacokinetic profile, making it an attractive candidate for further development.

One of the most compelling aspects of 2-(2,3-dihydro-1H-inden-5-yl)oxirane is its role as a precursor in the synthesis of more elaborate pharmacophores. The oxirane ring can undergo controlled reactions with various nucleophiles, allowing for the introduction of diverse functional groups at specific positions. This modularity has been leveraged in the development of novel inhibitors targeting enzymes involved in critical biological pathways. For instance, derivatives of this compound have been investigated for their ability to modulate kinases and other enzymes implicated in cancer progression.

Recent advancements in computational chemistry have further illuminated the potential of CAS No. 106619-06-1 as a lead compound. High-throughput virtual screening (HTVS) and molecular docking studies have identified its binding affinity to several protein targets, suggesting its utility in addressing unmet medical needs. The indene scaffold’s ability to interact with hydrophobic pockets in proteins makes it particularly promising for designing small-molecule inhibitors with high specificity and efficacy.

The synthesis of 2-(2,3-dihydro-1H-inden-5-yl)oxirane presents both challenges and opportunities for synthetic chemists. Traditional methods often involve multi-step sequences that require careful optimization to achieve high yields and purity. However, recent methodologies have focused on more streamlined approaches, utilizing catalytic systems that enhance reaction efficiency while minimizing byproduct formation. These innovations are essential for scaling up production and ensuring cost-effectiveness in pharmaceutical applications.

From a biochemical perspective, the reactivity of the epoxide group in CAS No. 106619-06-1 allows for selective functionalization under mild conditions. This has enabled researchers to introduce diverse substituents that can fine-tune the biological activity of derived compounds. For example, modifications at the indene ring have been shown to influence binding interactions with biological targets, thereby modulating therapeutic effects.

The pharmacological profile of 2-(2,3-dihydro-1H-inden-5-yl)oxirane and its derivatives continues to be an area of active investigation. Preclinical studies have demonstrated promising results in models of inflammation and cancer, where oxirane-based compounds exhibit inhibitory effects on key pathological pathways. These findings underscore the importance of exploring this chemical class further and highlight its potential as a foundation for next-generation therapeutics.

In conclusion,CAS No. 106619-06-1, representing 2-(2,3-dihydro-1H-inden-5-yl)oxirane, is a structurally intriguing compound with significant implications for pharmaceutical research and development. Its unique combination of reactivity and physicochemical properties makes it a valuable tool for designing novel bioactive molecules. As our understanding of molecular interactions evolves, compounds like this are poised to play a pivotal role in addressing complex diseases through innovative chemical solutions.